N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-7-methoxybenzofuran-2-carboxamide

• IUPAC Name: N-[2-(7-fluoro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H19FN2O5/c1-27-17-4-2-3-13-10-18(29-20(13)17)21(26)23-7-8-24-11-14-9-15(22)5-6-16(14)28-12-19(24)25/h2-6,9-10H,7-8,11-12H2,1H3,(H,23,26)
• InChI Key: JTGQOMGCFNRGLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCCN3CC4=C(C=CC(=C4)F)OCC3=O
• Molecular Formula: C21H19FN2O5
• Molecular Weight: 398.4 g/mol
• CAS No.: 1904174-41-9

Description

N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-7-methoxybenzofuran-2-carboxamide is a useful research compound. Its molecular formula is C21H19FN2O5 and its molecular weight is 398.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

• Development of Fluorine-18-Labeled Compounds : A study on the synthesis of fluorinated derivatives of WAY 100635 for PET imaging highlighted the importance of structural modifications for biological activity, potentially relevant to exploring diagnostic or therapeutic applications of complex molecules like the one (Lang et al., 1999).

• Antibacterial and Antifungal Agents : Novel 2-(6-methoxy-2-naphthyl)propionamide derivatives were synthesized and showed significant antimicrobial activity, indicating a pathway for the development of new antimicrobial agents from structurally complex carboxamides (Helal et al., 2013).

• Cytotoxic Activity of Carboxamide Derivatives : A study on the synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones revealed potent cytotoxicity against leukemia and lung carcinoma cell lines, suggesting potential applications in cancer therapy (Deady et al., 2005).

Molecular Imaging Applications

• PET Imaging Probes for Serotonin Receptors : Research on the development of PET imaging probes for serotonin receptors using structurally novel compounds emphasizes the role of chemical modifications in enhancing receptor affinity and selectivity, relevant for the development of imaging agents based on complex molecules (Cui et al., 2012).

Neuropharmacological Research

• Compulsive Food Consumption and Orexin Receptors : The role of orexin-1 receptor mechanisms in compulsive food consumption was investigated, indicating the potential of targeting specific receptors for the treatment of binge eating and possibly other compulsive behaviors (Piccoli et al., 2012).